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An In-depth Technical Guide on the Discovery and Synthesis of a Novel Intranasal Formulation

of Octreotide Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and

mechanism of action of DP1038, an investigational intranasal formulation of the well-

established somatostatin analog, octreotide acetate. This document will delve into the

quantitative data from early-stage clinical trials, detailed experimental protocols, and the

innovative drug delivery technology that underpins this novel therapeutic approach. While the

initial query referenced "J1038," extensive research indicates this to be a likely misnomer for

DP1038, a drug candidate under development by Dauntless Pharmaceuticals.

Introduction: Addressing Unmet Needs in
Acromegaly and Neuroendocrine Tumors
Octreotide acetate is a cornerstone in the management of acromegaly and neuroendocrine

tumors (NETs). Its therapeutic effect is mediated through the suppression of growth hormone

(GH) and other hormones. However, current formulations are limited to subcutaneous or

intramuscular injections, which can be associated with pain, inconvenience, and patient

compliance challenges. DP1038 was developed to address this unmet medical need by

offering a non-invasive intranasal delivery system for octreotide acetate.
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Discovery and Development of DP1038
The development of DP1038 has focused on leveraging the established therapeutic profile of

octreotide acetate while improving its method of administration. The core of this innovation lies

in the use of a proprietary absorption-enhancing technology.

The Intravail® Drug Delivery Platform
DP1038 utilizes the Intravail® drug delivery technology, developed by Aegis Therapeutics, to

enhance the absorption of octreotide acetate across the nasal mucosa.[1] Intravail® is

composed of alkylsaccharides, which are non-toxic, non-mutagenic, and non-irritating to

mucosal membranes.[2]

The mechanism of action of Intravail® involves the transient and reversible opening of tight

junctions between the epithelial cells of the nasal mucosa. This is achieved through both

paracellular and transcellular pathways.[1][2][3] The alkylsaccharides in Intravail® facilitate the

passage of large molecules like octreotide, which would otherwise have poor nasal

bioavailability.[2][4] This enhanced absorption allows for therapeutic plasma concentrations of

octreotide to be achieved through intranasal administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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